Cas no 2092618-45-4 (3-Fluoro-5-methoxy-4-nitroaniline)

• Product Name: 3-Fluoro-5-methoxy-4-nitroaniline
• CAS No: 2092618-45-4
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 6362430
• PubChem ID: 131280708
• Update Time: 2025-06-30

3-Fluoro-5-methoxy-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2092618-45-4
• EN300-37478082
• 3-fluoro-5-methoxy-4-nitroaniline
• 3-Fluoro-5-methoxy-4-nitroaniline

• Inchi： 1S/C7H7FN2O3/c1-13-6-3-4(9)2-5(8)7(6)10(11)12/h2-3H,9H2,1H3
• InChI Key： AZBIRRVBPBQFKH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-Fluoro-5-methoxy-4-nitroaniline

Professional Introduction to 3-Fluoro-5-methoxy-4-nitroaniline (CAS No. 2092618-45-4)

3-Fluoro-5-methoxy-4-nitroaniline (CAS No. 2092618-45-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its fluorine, methoxy, and nitro substituents, exhibits a distinct set of chemical behaviors that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-fluoro-5-methoxy-4-nitroaniline imparts a high degree of reactivity, which is particularly useful in medicinal chemistry for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring creates a favorable environment for diverse chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The fluorine atom in 3-fluoro-5-methoxy-4-nitroaniline is known to enhance metabolic stability and binding affinity, making it an attractive moiety for drug design. Several studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds.

One of the most compelling aspects of CAS No. 2092618-45-4 is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel methodologies for constructing complex molecular frameworks. For instance, the nitro group can be reduced to an amine, allowing for further functionalization through reductive amination or diazotization reactions. The methoxy group provides an additional handle for etherification or sulfonylation, expanding the compound's utility in diverse synthetic pathways.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-fluoro-5-methoxy-4-nitroaniline due to its potential as a scaffold for drug discovery. Preliminary studies have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammatory diseases and cancer progression. The fluorine substituent, in particular, has been shown to modulate the pharmacokinetic properties of drug candidates, improving their bioavailability and target specificity.

The synthesis of CAS No. 2092618-45-4 typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include nitration of aniline derivatives followed by selective fluorination and methylation. Advanced techniques such as flow chemistry have also been employed to enhance reaction efficiency and scalability.

In academic research, 3-fluoro-5-methoxy-4-nitroaniline has been utilized as a model compound to study the effects of substituent electronic effects on aromatic ring reactivity. These studies provide valuable insights into the principles governing molecular recognition and drug-receptor interactions. Additionally, computational methods such as density functional theory (DFT) have been applied to predict the electronic structure and reactivity of this compound, aiding in the rational design of new derivatives.

The commercial availability of CAS No. 2092618-45-4 has facilitated its use in industrial-scale applications, particularly in contract research organizations (CROs) and pharmaceutical companies engaged in drug development. Its role as a building block for more complex molecules underscores its importance in modern synthetic chemistry. As research continues to uncover new applications for this compound, its significance is likely to grow further.

The future prospects for 3-fluoro-5-methoxy-4-nitroaniline are promising, with ongoing investigations focusing on expanding its utility in medicinal chemistry and materials science. Innovations in synthetic methodologies are expected to streamline its production, making it more accessible for academic and industrial applications alike. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive the discovery of novel derivatives with enhanced therapeutic potential.